Cas no 6209-17-2 (Sulfacetamide Sodium Salt Monohydrate)
Sulfacetamide Sodium Salt Monohydrate Chemical and Physical Properties
Names and Identifiers
-
- Sulfacetamide sodium
- Sodium sulfacetamide
- N-Sulfanilylacetamide monosodium salt
- N-(4-Aminophenylsulfonyl)acetamide sodium salt
- N-(p-Aminobenzenesulfonyl)acetamide sodium salt
- Sulfacetamide sodium salt hydrate
- SODIUM SULFACETAMIDE, USP 34
- sodium,acetyl-(4-aminophenyl)sulfonylazanide,hydrate
- Sulfacetamide (sodium monohydrate)
- Sulfacetamide Sodium Salt Monohydrate
- N-(p-Aminobenzenesulfonyl)acetamide
- Sulfacetamide sodium salt
- Sulfacetamide sodium monohydrate
- Sulfacetamide sodic hydrate
- Sulfacetamide sodium [USP]
- Sulfair Forte
- Sulfair 10
- 4NRT660KJQ
- Sulamyd sodium monohydrate
- Sulphacetamide sodium
- Sulfacetamide sodium (USP)
- Sodium N-sulfanilylacetamide monohydrate
- N1-Acetylsulfanilamide sodium monohydrate
- sodium;acetyl-(4-aminophenyl)sulfonylazanide;hydrate
- N-[(4-aminophenyl)sulfonyl]acetam
- SULFACETAMIDE SODIUM (EP MONOGRAPH)
- Almocetamide
- SULFACETAMIDE SODIUM [II]
- N-Sulfanilylacetamide monosodium salt monohydrate
- Prascion
- SULFACETAMIDE SODIUM (EP IMPURITY)
- PLEXION NS
- Sulfacetamidesodiummonohydrate
- Sulfair-15
- Oc-U-Mid
- Acetamide, N-sulfanilyl-, monosodium salt, monohydrate
- sodium acetyl(4-aminophenylsulfonyl)amide hydrate
- Albucid soluble
- SULFACETAMIDE SODIUM COMPONENT OF SULSTER
- SULFACETAMIDE SODIUM (USP MONOGRAPH)
- N(sup 1)-Acetylsulfanilamide sodium
- SMR001233470
- Sulfacetamide, sodium salt
- Soluble sulfacetamide
- CHEMBL1723241
- Topisulf
- Acetamide, N-sulfanilyl-, sodium deriv
- Sodium albucid
- Sulfacyl soluble
- SULFACETAMIDE SODIUM [EP MONOGRAPH]
- sodium acetyl((4-aminophenyl)sulfonyl)azanide--water (1/1)
- BLEPHAMIDE COMPONENT SULFACETAMIDE SODIUM
- N(sup 1)-Acetylsulfanilamide sodium salt
- Opulets sulpjacetamide
- N-[(4-aminophenyl)sulfonyl]acetamide, oxamethane, sodium salt
- Plexion
- FML-S COMPONENT SULFACETAMIDE SODIUM
- Zencia wash
- HMS2231L18
- Sodium sulfacetamide, anhydrous
- DTXCID00133620
- BLEPH-30
- SULFACETAMIDE SODIUM COMPONENT OF SULPHRIN
- Cerisa
- Ocusulf
- SULFACETAMIDE SODIUM SALT MONOHYDRATE [MI]
- Ocusulf-10
- CETAPRED COMPONENT SULFACETAMIDE SODIUM
- Bleph 10
- CAS-6209-17-2
- ACETAMIDE, N-SULFANILYL-, MONOSODIUM SALT
- Sulfacel-15
- Sulfacetamid natrium
- MFCD00149555
- PREDAMIDE COMPONENT SULFACETAMIDE SODIUM
- HMS3372D13
- SULFACETAMIDE SODIUM [ORANGE BOOK]
- Farmamid
- Octsetan
- Sulfacyl sol
- Sulf-10 Ophthalmic
- Soluble sulfacyl
- Sulten-10
- UNII-4NRT660KJQ
- SULFACETAMIDE SODIUM [MART.]
- METIMYD COMPONENT SULFACETAMIDE SODIUM
- D00871
- SULFACETAMIDE SODIUM [EP IMPURITY]
- Sodium Sulfacetamide Wash 10%
- Isopto cetamide
- Sodium, N(sup 1)-acetylsulfanilamido-
- Sodium Acetyl[(4-aminophenyl)sulfonyl]amide Hydrate
- 6209-17-2
- Q27132864
- Exact-Rx Sodium Sulfacetamide Wash 10%
- SR-01000842154
- OCUSULF-30
- NCGC00017061-01
- Prestwick_427
- Galseptil
- SULFACETAMIDE SODIUM COMPONENT OF PREDSULFAIR
- AKOS000489082
- SULFACETAMIDE SODIUM COMPONENT OF PREDAMIDE
- Acetamide, N-sulfanilyl-, N-sodium deriv
- Albucide
- OvacePlusPlus
- SULFACETAMIDE SODIUM (MART.)
- Sulf-15
- BLEPHAMIDE S.O.P. COMPONENT SULFACETAMIDE SODIUM
- SULFACETAMIDE SODIUM [USP MONOGRAPH]
- Sulfacetamide sodium salt monohydrate, >=98.0% (dried material, T)
- ISOPTO CETAPRED COMPONENT SULFACETAMIDE SODIUM
- SULFACETAMIDUM NATRICUM [WHO-IP LATIN]
- SULFACETAMIDE SODIUM (USP-RS)
- Sulfacetamide, sodium
- Sebizon lotion
- Sodium SulfacetamideWash
- Blefamide
- S4750 Sulfacetamide sodium salt hydr
- Locula
- Sulfacel
- Sulfacyl sodium
- Rosaderm
- Klaron
- OvacePlus
- N(1)-acetylsulfanilamide sodium salt
- sulfacetamide sodium hydrate
- SULFACETAMIDE SODIUM COMPONENT OF FML-S
- Sulfacetamidum natricum
- NCGC00017061-02
- SY076524
- s4750
- N-Sulfanilylacetamide sodium
- Flammazine
- CHEBI:63858
- Prontamid
- PREDSULFAIR COMPONENT SULFACETAMIDE SODIUM
- Sodium acetyl((4-aminophenyl)sulfonyl)amide hydrate
- Claris
- SULSTER COMPONENT SULFACETAMIDE SODIUM
- Sodium sulfacyl
- AKOS005379705
- Klaron (TN)
- Ovace Plus
- Sulfatol
- EINECS 204-848-4
- SULFACETAMIDE SODIUM COMPONENT OF BLEPHAMIDE
- Bleph (TN)
- HMS2095C09
- Bleph
- Cetamide (TN)
- UNII-30760ZE777
- Acetamide, N-((4-aminophenyl)sulfonyl)-, monosodium salt, monohydrate
- Sulfacetamide sodium, United States Pharmacopeia (USP) Reference Standard
- SULFACETAMIDE SODIUM [VANDF]
- Acetamide, N-((4-aminophenyl)sulfonyl)-, monosodium salt
- SR-01000842154-2
- SULFACETAMIDE SODIUM COMPONENT OF BLEPHAMIDE S.O.P.
- SULPHRIN COMPONENT SULFACETAMIDE SODIUM
- SULFACETAMIDE SODIUM COMPONENT OF CETAPRED
- SULFACETAMIDE SODIUM (II)
- SULFACETAMIDE SODIUM COMPONENT OF METIMYD
- SULFACETAMIDE SODIUM COMPONENT OF ISOPTO CETAPRED
- MFCD00007885
- sodium acetyl[(4-aminophenyl)sulfonyl]azanide--water (1/1)
- AS-81746
- sodium acetyl((4-aminophenyl)sulfonyl)azanide
- MLS002154172
- Sulfacyl sodium salt
- CCG-220014
- Minims sulphacetamide
- NSC63871
- Rosula
- HMS3712C09
- N(1)-acetylsulfanilamide sodium
- HY-B0888
- SULFACETAMIDE SODIUM [USP-RS]
- SULFACETAMIDE SODIUM [WHO-IP]
- Beocid-isoptal
- Sulfableph
- Ovace
- NSC-625324
- DTXSID50211129
- Sumaxin
- Sodium sulamyd
- HMS1568C09
- Sufacetamide sodium
- G63588
- CNTXYOLKLFYMSC-UHFFFAOYSA-M
- Sulamyd sodium
- STK023979
- sodium acetyl[(4-aminophenyl)sulfonyl]azanide hydrate
-
- MDL: MFCD00149555
- Inchi: 1S/C8H10N2O3S.Na.H2O/c1-6(11)10-14(12,13)8-4-2-7(9)3-5-8;;/h2-5H,9H2,1H3,(H,10,11);;1H2/q;+1;/p-1
- InChI Key: IHCDKJZZFOUARO-UHFFFAOYSA-M
- SMILES: S(C1C=CC(=CC=1)N)([N-]C(C)=O)(=O)=O.[Na+].O
Computed Properties
- Exact Mass: 254.03400
- Monoisotopic Mass: 236.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 87.6
Experimental Properties
- Color/Form: White crystalline powder
- Boiling Point: 450.8°C at 760 mmHg
- Flash Point: 226.4ºC
- Solubility: H2O: soluble50mg/mL
- Water Partition Coefficient: Freely soluble in water. Insoluble in chloroform, ether, and benzene.
- PSA: 98.08000
- LogP: 1.86800
- Solubility: Not determined
Sulfacetamide Sodium Salt Monohydrate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- RTECS:AC8480000
-
Hazardous Material Identification:
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
- Risk Phrases:R36/37/38
Sulfacetamide Sodium Salt Monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DM854-20mg |
Sulfacetamide Sodium Salt Monohydrate |
6209-17-2 | 99+% | 20mg |
167.0CNY | 2021-07-14 | |
| TRC | S688965-1g |
Sulfacetamide Sodium Salt Monohydrate |
6209-17-2 | 1g |
$ 138.00 | 2023-09-06 | ||
| TRC | S688965-10g |
Sulfacetamide Sodium Salt Monohydrate |
6209-17-2 | 10g |
$ 173.00 | 2023-09-06 | ||
| TRC | S688965-50g |
Sulfacetamide Sodium Salt Monohydrate |
6209-17-2 | 50g |
$ 236.00 | 2023-09-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DM854-25mg |
Sulfacetamide Sodium Salt Monohydrate |
6209-17-2 | 99+% | 25mg |
300CNY | 2021-05-07 | |
| S e l l e c k ZHONG GUO | S4750-100mg |
Sulfacetamide sodium salt hydrate |
6209-17-2 | 99.77% | 100mg |
¥794.64 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S4750-500mg |
Sulfacetamide sodium salt hydrate |
6209-17-2 | 99.77% | 500mg |
¥3251.68 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0087-500 mg |
Sulfacetamide sodium salt hydrate |
6209-17-2 | 99.89% | 500MG |
¥400.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S60530-25mg |
Sulfacetamide Sodium Monohydrate |
6209-17-2 | 25mg |
¥296.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S60530-100mg |
Sulfacetamide Sodium Monohydrate |
6209-17-2 | 100mg |
¥466.0 | 2021-09-07 |
Sulfacetamide Sodium Salt Monohydrate Related Literature
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1. Novel ibuprofenate- and docusate-based ionic liquids: emergence of antimicrobial activityClarissa P. Frizzo,Keli Wust,Aniele Z. Tier,Thaíssa S. Beck,Leticia V. Rodrigues,Rodrigo A. Vaucher,Leandro P. Bolzan,Silvio Terra,Felix Soares,Marcos A. P. Martins RSC Adv. 2016 6 100476
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2. Novel ibuprofenate- and docusate-based ionic liquids: emergence of antimicrobial activityClarissa P. Frizzo,Keli Wust,Aniele Z. Tier,Thaíssa S. Beck,Leticia V. Rodrigues,Rodrigo A. Vaucher,Leandro P. Bolzan,Silvio Terra,Felix Soares,Marcos A. P. Martins RSC Adv. 2016 6 100476
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Edmund Bishop,Waqar Hussein Analyst 1984 109 913
Additional information on Sulfacetamide Sodium Salt Monohydrate
Sulfacetamide Sodium Salt Monohydrate: A Comprehensive Overview
Sulfacetamide Sodium Salt Monohydrate, also known by its CAS number 6209-17-2, is a widely recognized compound in the field of pharmaceuticals and chemistry. This compound is a sodium salt of sulfacetamide, which is an antimicrobial agent with significant applications in treating various bacterial infections. The monohydrate form of this compound ensures stability and optimal solubility, making it suitable for a range of therapeutic uses.
The chemical structure of Sulfacetamide Sodium Salt Monohydrate comprises a sulfonamide group attached to an acetanilide moiety. This structure contributes to its antimicrobial properties, particularly against gram-positive bacteria. Recent studies have highlighted its effectiveness in treating ocular infections, such as bacterial conjunctivitis, due to its ability to penetrate ocular tissues effectively. The compound's mechanism of action involves inhibiting bacterial enzymes essential for cell wall synthesis, thereby preventing bacterial growth.
In terms of synthesis, Sulfacetamide Sodium Salt Monohydrate is typically produced through a two-step process involving the reaction of sulfanilic acid with acetic anhydride to form sulfacetamide, followed by neutralization with sodium hydroxide to yield the sodium salt. The monohydrate form is obtained by carefully controlling the crystallization conditions during the final purification step. This ensures the product meets pharmacopeial standards for purity and consistency.
Recent advancements in drug delivery systems have expanded the applications of Sulfacetamide Sodium Salt Monohydrate. For instance, researchers have developed sustained-release formulations that enhance its efficacy in treating chronic infections. These formulations utilize biodegradable polymers to encapsulate the compound, ensuring controlled release over an extended period. Such innovations have significantly improved patient compliance and treatment outcomes.
The pharmacokinetics of Sulfacetamide Sodium Salt Monohydrate have been extensively studied, revealing its rapid absorption and distribution within the body. The compound exhibits a moderate half-life, allowing for twice-daily dosing regimens in most therapeutic settings. Its metabolites are primarily excreted through the kidneys, making it essential to monitor renal function in patients with pre-existing kidney conditions.
In terms of safety profile, Sulfacetamide Sodium Salt Monohydrate is generally well-tolerated with minimal side effects. However, hypersensitivity reactions have been reported in some individuals, necessitating a thorough allergy assessment before initiation of therapy. Recent clinical trials have also explored the potential for drug-drug interactions, particularly with other sulfonamides and diuretics, emphasizing the importance of careful medication review.
The global market for Sulfacetamide Sodium Salt Monohydrate has witnessed steady growth due to its versatility across therapeutic areas. Key drivers include increasing prevalence of bacterial infections and advancements in pharmaceutical manufacturing technologies. Major manufacturers are investing heavily in research and development to optimize production processes and enhance product quality.
In conclusion, Sulfacetamide Sodium Salt Monohydrate remains a cornerstone in antimicrobial therapy, offering effective treatment options for a variety of infections. Its continued evolution through innovative research ensures that it will remain relevant in the ever-changing landscape of pharmaceuticals.